Cas no 5399-03-1 (2-Iodo-4-nitroanisole)

• Product name: 2-Iodo-4-nitroanisole
• CAS No: 5399-03-1
• MF: C₇H₆INO₃
• MW: 279.031914234161
• MDL: MFCD00024328
• CID: 45810
• PubChem ID: 94806

2-Iodo-4-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-1-methoxy-4-nitrobenzene
• 2-Iodo-4-nitroanisol
• 2-Iodo-4-nitroanisole
• 2-Iodo-4-ntiroanisole
• Benzene, 2-iodo-1-methoxy-4-nitro-
• 2-iodo-1-methoxy-4-nitro-benzene
• NSC3739
• PubChem5364
• 3-Iodo-4-(methoxy)nitrobenzene
• 1-iodo-2-methoxy-5-nitrobenzene
• 3-Iodo-4-(methoxy) nitrobenzene
• KBQBNJHOTNIGDD-UHFFFAOYSA-N
• 2-iodo-1-(methoxy)-4-nitrobenzene
• SBB064805
• B
• 2-Iodo-1-methoxy-4-nitrobenzene, 2-Iodo-4-nitrophenyl methyl ether
• 3-Iodo-4-Methoxynitrobenzene[2-Iodo-4-nitroanisole]
• AM20040671
• SY026148
• DTXSID50202294
• AA-516/30012030
• MFCD00024328
• AC-22946
• EN300-174452
• NS00032911
• SCHEMBL13578458
• FT-0635669
• Anisole, 2-iodo-4-nitro-
• 5399-03-1
• SCHEMBL1027041
• NSC 3739
• CS-W023099
• 3-iodo-4-methoxy-1-nitrobenzene
• AKOS009476533
• AS-19454
• F39YW2EN9X
• NSC-3739
• DB-021224

• MDL： MFCD00024328
• Inchi： 1S/C7H6INO3/c1-12-7-3-2-5(9(10)11)4-6(7)8/h2-4H,1H3
• InChI Key： KBQBNJHOTNIGDD-UHFFFAOYSA-N
• SMILES： IC1C([H])=C(C([H])=C([H])C=1OC([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 278.93924g/mol
• Surface Charge: 0
• XLogP3: 2.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 278.93924g/mol
• Monoisotopic Mass: 278.93924g/mol
• Topological Polar Surface Area: 55Ų
• Heavy Atom Count: 12
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Density: 1.893±0.06 g/cm3(Predicted)
• Melting Point: 92-96°C
• Boiling Point: 343.3℃ at 760 mmHg
• PSA: 55.05000
• LogP: 2.73120

2-Iodo-4-nitroanisole Security Information

• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273; P391; P501
• Storage Condition：Store at room temperature

2-Iodo-4-nitroanisole Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether